2-(4-(Methoxycarbonyl)phenyl)-2,2-difluoroacetic acid

• Molecular Formula: C10H8F2O4
• Molecular Weight: 230.16 g/mol
• IUPAC Name: 2,2-difluoro-2-(4-methoxycarbonylphenyl)acetic acid
• InChI: InChI=1S/C10H8F2O4/c1-16-8(13)6-2-4-7(5-3-6)10(11,12)9(14)15/h2-5H,1H3,(H,14,15)
• InChI Key: WTJPXUVGZGEYFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(C(=O)O)(F)F

Description

2-(4-(Methoxycarbonyl)phenyl)-2,2-difluoroacetic acid is a useful research compound. Its molecular formula is C10H8F2O4 and its molecular weight is 230.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-(1,1-difluoro-2-methoxy-2-oxoethyl)benzoate (1.0 g, 4.1 mmol) in THF (20 mL) was added sodium hydroxide (4.1 mmol, 4.1 mL of a 1M solution) dropwise at ambient temperature. The resulting solution was stirred for 16 hours. The reaction was partitioned between 1M HCl and ethyl acetate. The organics were dried over sodium sulfate, filtered and evaporated to give difluoro[4-(methoxycarbonyl)phenyl]acetic acid as a white solid. 1H NMR (CDCl3) δ 8.12 (d, J=8.5 Hz, 2H), 7.71 (d, J=8.21 Hz, 2H), 3.94 (s, 3H), 3.0 (bs, 1H); ESIMS calcd 231.0 (M++H), found 231.0 (M++H).